Cas no 744981-02-0 (Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI))

Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI) structure
744981-02-0 structure
Product Name:Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI)
CAS No:744981-02-0
MF:C4H10NO3PS
MW:183.165860652924
CID:560632
Update Time:2024-03-05

Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidothioicacid, (1-oxopropyl)-, O-methyl ester (9CI)
    • Phosphoramidothioic acid, (1-oxopropyl)-, O-methyl ester (9CI)
    • Inchi: 1S/C4H10NO3PS/c1-3-4(6)5-9(7,10)8-2/h3H2,1-2H3,(H2,5,6,7,10)
    • InChI Key: GHGIZCZZAYKYPF-UHFFFAOYSA-N
    • SMILES: P(NC(=O)CC)(=S)(OC)O

Computed Properties

  • Exact Mass: 183.012
  • Monoisotopic Mass: 183.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.6A^2
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